Cas no 1170915-85-1 (4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride)

• Product Name: 4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride
• CAS No: 1170915-85-1
• MF: C₈H₁₄ClN₃O₃S₂
• MW: 299.79805803299
• MDL: MFCD09054660
• CID: 3155374
• PubChem ID: 17561161
• Update Time: 2025-10-28

4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(piperazin-1-ylsulfonyl)-1,3-thiazol-2(3H)-one hydrochloride
• 4-methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-onehydrochloride
• 1170915-85-1
• 4-methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one hydrochloride
• 4-methyl-5-piperazin-1-ylsulfonyl-3H-1,3-thiazol-2-one;hydrochloride
• EN300-27118
• AKOS008091538
• G43830
• Z235344681
• 984-794-2
• 4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride

• MDL： MFCD09054660
• Inchi： 1S/C8H13N3O3S2.ClH/c1-6-7(15-8(12)10-6)16(13,14)11-4-2-9-3-5-11;/h9H,2-5H2,1H3,(H,10,12);1H
• InChI Key： VYGGGPUTBQXMBT-UHFFFAOYSA-N
• SMILES： Cl.S(C1=C(C)NC(=O)S1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 299.0165114g/mol
• Monoisotopic Mass: 299.0165114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride

Introduction to 4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride (CAS No. 1170915-85-1)

4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride, with the CAS number 1170915-85-1, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. The addition of a piperazine sulfonyl group and a methyl substituent further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of 4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride consists of a thiazole ring fused with a piperazine sulfonyl moiety and a methyl group. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which contribute to its stability and reactivity. The piperazine sulfonyl group is known for its ability to modulate biological activities by interacting with various receptors and enzymes. The hydrochloride salt form ensures better solubility and bioavailability, making it suitable for pharmaceutical applications.

Recent studies have highlighted the potential of 4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for neurological disorders.

In addition to its neuroprotective properties, 4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride has also shown promise in cancer research. Studies have demonstrated its antiproliferative effects on various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of 4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride have been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Its low toxicity profile and high therapeutic index make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride in human subjects. Early-phase trials have demonstrated promising results, with patients showing significant improvements in disease symptoms and quality of life. The compound's favorable safety profile has also been confirmed in these trials, with no serious adverse events reported.

In conclusion, 4-Methyl-5-(piperazine-1-sulfonyl)-2,3-dihydro-1,3-thiazol-2-one Hydrochloride (CAS No. 1170915-85-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, this compound holds great promise for improving patient outcomes and advancing medical treatments.